4-fluoro-N-(1-(tetrahydrofuran-2-carbonyl)indolin-6-yl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-[1-(oxolane-2-carbonyl)-2,3-dihydroindol-6-yl]benzenesulfonamide
• InChI: InChI=1S/C19H19FN2O4S/c20-14-4-7-16(8-5-14)27(24,25)21-15-6-3-13-9-10-22(17(13)12-15)19(23)18-2-1-11-26-18/h3-8,12,18,21H,1-2,9-11H2
• InChI Key: AYRSUPZNEBLAKP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)N2CCC3=C2C=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C19H19FN2O4S
• Molecular Weight: 390.4 g/mol

Description

Synthesis Analysis

The synthesis of fluorinated compounds, including “4-fluoro-N-(1-(tetrahydrofuran-2-carbonyl)indolin-6-yl)benzenesulfonamide”, has attracted attention from biologists and chemists. Enzymatic methods, such as the use of fluorinase, are promising for the synthesis of these compounds.

Scientific Research Applications

Antimicrobial and Anticancer Applications

• Synthesis and Evaluation of Antimicrobial and Anticancer Activities : Kumar et al. (2014) synthesized a series of benzenesulfonamide derivatives, including compounds structurally similar to 4-fluoro-N-(1-(tetrahydrofuran-2-carbonyl)indolin-6-yl)benzenesulfonamide, and evaluated their antimicrobial and anticancer activities. Some compounds exhibited significant activity, being more effective than the standard drug carboplatin against certain cell lines (Kumar et al., 2014).

Antitumor and Carbonic Anhydrase Inhibition

• Carbonic Anhydrase Inhibitors and Antitumor Properties : A study by Gul et al. (2016) synthesized new benzenesulfonamides and tested their potential as carbonic anhydrase inhibitors and for cytotoxicity. The fluorine-substituted derivatives showed promising anticancer activities, indicating their potential in antitumor studies (Gul et al., 2016).

COX-2 Inhibition and Anticancer Screening

• Synthesis of Benzenesulfonamide Derivatives for Anticancer Screening : Al-Said et al. (2010) reported the synthesis of novel 4-(quinolin-1-yl)benzenesulfonamide derivatives, evaluated for in vitro anticancer activity. Some compounds showed significant anticancer activities, highlighting their potential as therapeutic agents (Al-Said et al., 2010).